Cas no 21448-81-7 (Brn 0584815)

Brn 0584815 structure
Product name:Brn 0584815
Brn 0584815 Chemical and Physical Properties
Names and Identifiers
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- Brn 0584815
- 8-carbamoyloxymethyl-6-ethylamino-8a-hydroxy-1,5-dimethyl-1,1a,2,8,8a,8b-hexahydro-azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione
- [6-(ethylamino)-8a-hydroxy-1,5-dimethyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazireno[2',3':3,4]pyrrolo[1,2-a]indol-8-yl]methyl carbamate
- 7-Aethylamino-9a-hydroxy-1a-methyl-mitosan
- AC1L2NYC
- AC1Q6AFA
- AR-1A9156
- BL-6355
- KST-1A2776
- NSC325313
- [6-(Ethylamino)-8a-hydroxy-1,5-dimethyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazireno[2',3':3,4]pyrrolo[1,2-a]indol-8-yl]methyl hydrogen carbonimidate
- 21448-81-7
- DTXSID50944041
- NSC-325313
-
- Inchi: InChI=1S/C17H22N4O5/c1-4-19-11-7(2)13(22)12-10(14(11)23)8(6-26-16(18)24)17(25)15-9(20(15)3)5-21(12)17/h8-9,15,19,25H,4-6H2,1-3H3,(H2,18,24)
- InChI Key: NRQVSGHYSATPKZ-UHFFFAOYSA-N
- SMILES: CCNC1=C(C(=O)C2=C(C1=O)C(C3(N2CC4C3N4C)O)COC(=O)N)C
Computed Properties
- Exact Mass: 362.15916
- Monoisotopic Mass: 362.159
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 803
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 125A^2
- XLogP3: 0.1
Experimental Properties
- Density: 1.5
- Boiling Point: 608.9°C at 760 mmHg
- Flash Point: 322.1°C
- Refractive Index: 1.673
- PSA: 124.97
- LogP: -0.34530
Brn 0584815 Related Literature
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Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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3. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
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